Cas no 2941-63-1 (2-methyl-6-nitro-1,3-benzothiazole)

2-methyl-6-nitro-1,3-benzothiazole structure
2941-63-1 structure
Product Name:2-methyl-6-nitro-1,3-benzothiazole
CAS No:2941-63-1
MF:C8H6N2O2S
MW:194.210440158844
MDL:MFCD00160096
CID:283410
PubChem ID:76250
Update Time:2025-04-19

2-methyl-6-nitro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-nitrobenzothiazole
    • 2-methyl-6-nitro-1,3-benzothiazole
    • 2-methyl-6-nitrobenzo[d]thiazole
    • Benzothiazole,2-methyl-6-nitro-
    • 2-Methyl-6-nitro-benzothiazol
    • 2-methyl-6-nitro-benzthiazole
    • 6-nitro-2-methyl-1,3-benzothiazole
    • 6-Nitro-2-methylbenzothiazole
    • Benzothiazole,2-methyl-6-nitro
    • NSC 504572
    • HMS2658H07
    • MLS000710734
    • NCGC00245061-01
    • NS00028685
    • LS-07187
    • SR-01000389598
    • CHEMBL1504264
    • 2941-63-1
    • 2-methyl-6-nitro-1, 3-benzothiazole
    • DTXSID4062721
    • Benzothiazole, 2-methyl-6-nitro-
    • AMY18130
    • NSC-504572
    • InChI=1/C8H6N2O2S/c1-5-9-7-3-2-6(10(11)12)4-8(7)13-5/h2-4H,1H
    • 2-Methyl-6-nitro-benzothiazole
    • E78445
    • NSC504572
    • MFCD00160096
    • AKOS000524684
    • F0266-1062
    • FT-0612996
    • EINECS 220-927-6
    • SCHEMBL3244369
    • BCP23077
    • SR-01000389598-1
    • Z56922088
    • Q-103533
    • EN300-08060
    • SMR000280501
    • STK392105
    • ALBB-023070
    • DB-002142
    • MDL: MFCD00160096
    • Inchi: 1S/C8H6N2O2S/c1-5-9-7-3-2-6(10(11)12)4-8(7)13-5/h2-4H,1H3
    • InChI Key: YAQKYKGFPQPPQE-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC2C=CC(=CC1=2)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 194.01500
  • Monoisotopic Mass: 194.01499861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Color/Form: Not available
  • Density: 1.445
  • Melting Point: 168-169 ºC
  • Boiling Point: 336.5°C at 760 mmHg
  • PSA: 86.95000
  • LogP: 3.03610
  • Solubility: Not available

2-methyl-6-nitro-1,3-benzothiazole Security Information

  • Storage Condition:Sealed in dry,2-8°C

2-methyl-6-nitro-1,3-benzothiazole Pricemore >>

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abcr
AB151191-500 mg
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abcr
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2-methyl-6-nitro-1,3-benzothiazole Production Method

2-methyl-6-nitro-1,3-benzothiazole Related Literature

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